Cas no 140860-33-9 (D-Lysine, 1,1-dimethylethyl ester)
D-Lysine, 1,1-dimethylethyl ester, is a protected derivative of D-lysine, where the amino acid's carboxyl group is esterified with a tert-butyl (1,1-dimethylethyl) group. This modification enhances stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The tert-butyl ester group provides selective deprotection under mild acidic conditions, enabling controlled reactions without disrupting other functional groups. Its chiral purity and compatibility with solid-phase peptide synthesis (SPPS) further contribute to its utility in producing enantiomerically pure compounds. This compound is particularly useful in medicinal chemistry for developing bioactive peptides and small-molecule therapeutics.
140860-33-9 structure
Product Name:D-Lysine, 1,1-dimethylethyl ester
CAS No:140860-33-9
MF:C10H22N2O2
MW:202.293882846832
CID:1297431
Update Time:2025-06-07
D-Lysine, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- D-Lysine, 1,1-dimethylethyl ester
-
- Inchi： 1S/C10H22N2O2/c1-10(2,3)14-9(13)8(12)6-4-5-7-11/h8H,4-7,11-12H2,1-3H3/t8-/m1/s1
- InChI Key： UCORYUPEVCQOAL-MRVPVSSYSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@@H](CCCCN)N
Experimental Properties
- Density: 0.987±0.06 g/cm3(Predicted)
- Boiling Point: 285.2±25.0 °C(Predicted)
- pka: 10.46±0.10(Predicted)
D-Lysine, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7355692-0.05g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.1g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.25g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-0.5g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-1.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-2.5g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-5.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-7355692-10.0g |
tert-butyl (2R)-2,6-diaminohexanoate |
140860-33-9 | 10g |
$2884.0 | 2023-05-25 |
D-Lysine, 1,1-dimethylethyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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